Cas no 2138088-22-7 (1-(1-ethyl-1H-pyrazol-4-yl)-4-methylcyclohex-2-en-1-ol)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)-4-methylcyclohex-2-en-1-ol
• CAS No: 2138088-22-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6244210
• PubChem ID: 165788158
• Update Time: 2025-11-06

1-(1-ethyl-1H-pyrazol-4-yl)-4-methylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155768
• 1-(1-ethyl-1H-pyrazol-4-yl)-4-methylcyclohex-2-en-1-ol
• 2138088-22-7

• Inchi： 1S/C12H18N2O/c1-3-14-9-11(8-13-14)12(15)6-4-10(2)5-7-12/h4,6,8-10,15H,3,5,7H2,1-2H3
• InChI Key： UEVFBDXAZCPOLD-UHFFFAOYSA-N
• SMILES： OC1(C2C=NN(CC)C=2)C=CC(C)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)-4-methylcyclohex-2-en-1-ol

1-(1-Ethyl-1H-Pyrazol-4-Yl)-4-Methylcyclohex-2-en-1-Ol: A Comprehensive Overview

The compound 1-(1-Ethyl-1H-Pyrazol-4-Yl)-4-Methylcyclohex-2-en-1-Ol, identified by the CAS number CAS No 2138088-22-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring and a cyclohexenol moiety. Its structure is characterized by a substituted pyrazole group attached to a cyclohexenol ring, which introduces unique electronic and steric properties that make it an interesting subject for both academic and industrial research.

The synthesis of this compound involves a series of well-established organic reactions, including alkylation, cyclization, and oxidation processes. The presence of the ethyl group on the pyrazole ring and the methyl substituent on the cyclohexenol moiety contributes to its structural complexity and functional diversity. Recent studies have highlighted its potential as a precursor for drug development, particularly in the design of bioactive molecules targeting specific biological pathways.

One of the most notable aspects of this compound is its ability to participate in various biological interactions. Research has shown that it exhibits moderate inhibitory activity against certain enzymes, making it a promising candidate for further exploration in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could potentially inhibit kinase activity, which is crucial in the development of anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalytic processes. The pyrazole ring, being a heterocyclic structure with nitrogen atoms, can act as a coordinating ligand in transition metal-catalyzed reactions. This property has led to its use in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity. Recent advancements in this area have been documented in leading journals such as Nature Chemistry and Angewandte Chemie.

The structural versatility of 1-(1-Ethyl-1H-Pyrazol-4-Yl)-4-Methylcyclohex-2-en-1-Ol also makes it an attractive candidate for materials science applications. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions has been explored in the context of self-assembled monolayers and nanomaterials. These assemblies have potential applications in sensors, drug delivery systems, and electronic devices.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have focused on photodegradation mechanisms under UV light, revealing that the compound undergoes fragmentation reactions leading to the formation of smaller organic molecules. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 1-(1-Ethyl-1H-Pyrazol-4-Yl)-4-Methylcyclohexenol (CAS No 2138088) stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery, catalysis, and materials science.